N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H17F3N2O2/c1-2-24-16-9-8-15(11-13(16)5-10-17(24)25)23-18(26)12-3-6-14(7-4-12)19(20,21)22/h3-4,6-9,11H,2,5,10H2,1H3,(H,23,26)
• InChI Key: HCWGUFBLCZJWHC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H17F3N2O2
• Molecular Weight: 362.3 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide, also known as TFB-TQ, is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential in various areas of research due to its unique structure and properties.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications:

• Tetrahydroquinoline derivatives have been identified for their significant pharmacological activities, including antibacterial and antiviral properties. The study on the regioselectivity of N-ethylation of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide demonstrates the synthetic versatility of these compounds and their potential as key intermediates in the development of new therapeutic agents (Batalha et al., 2019).

Catalysis and Synthetic Methodologies:

• The development of methodologies for direct carbonylation of aminoquinoline benzamides, as described by Grigorjeva and Daugulis (2014), highlights the utility of these compounds in creating complex molecules. Such methodologies could be applicable for the synthesis of structurally related compounds, potentially including N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide, for pharmaceutical applications (Grigorjeva & Daugulis, 2014).

Antimicrobial and Biological Activity:

• Research on new quinazolines with potential antimicrobial agents points towards the ongoing interest in exploring the biological activities of quinoline derivatives. These studies contribute to a better understanding of the structural requirements for antimicrobial efficacy, which could be relevant for assessing the biological activities of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide (Desai et al., 2007).

Pharmacological and Biological Screening:

• The synthesis of bioactive molecules, including fluoro substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole for biological and pharmacological screening, underlines the importance of structural diversity in drug discovery. Such studies suggest avenues for the utilization of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide in pharmacological research, particularly in the exploration of its potential bioactivities (Patel et al., 2009).